Cas no 2029280-73-5 (Tert-butyl 3-ethyl-3-(prop-2-ynoyl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-ethyl-3-(prop-2-ynoyl)pyrrolidine-1-carboxylate
• CAS No: 2029280-73-5
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• CID: 6189534
• PubChem ID: 165896513
• Update Time: 2025-06-29

Tert-butyl 3-ethyl-3-(prop-2-ynoyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2029280-73-5
• EN300-796884
• tert-butyl 3-ethyl-3-(prop-2-ynoyl)pyrrolidine-1-carboxylate
• Tert-butyl 3-ethyl-3-(prop-2-ynoyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C14H21NO3/c1-6-11(16)14(7-2)8-9-15(10-14)12(17)18-13(3,4)5/h1H,7-10H2,2-5H3
• InChI Key： BYSJGPMTAAQEBG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(C#C)=O)(CC)C1)=O

Computed Properties

• Exact Mass: 251.15214353g/mol
• Monoisotopic Mass: 251.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.6Ų

Additional information on Tert-butyl 3-ethyl-3-(prop-2-ynoyl)pyrrolidine-1-carboxylate

Tert-butyl 3-ethyl-3-(prop-2-ynoyl)pyrrolidine-1-carboxylate (CAS No. 2029280-73-5): An Overview of a Promising Compound in Medicinal Chemistry

Tert-butyl 3-ethyl-3-(prop-2-ynoyl)pyrrolidine-1-carboxylate (CAS No. 2029280-73-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolidines, which are cyclic amines with a wide range of biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The chemical structure of Tert-butyl 3-ethyl-3-(prop-2-ynoyl)pyrrolidine-1-carboxylate is characterized by a tert-butyl group, an ethyl substituent, and a propargyl (prop-2-ynoyl) moiety attached to the pyrrolidine ring. The tert-butyl group provides steric protection and enhances the stability of the molecule, while the ethyl substituent contributes to its lipophilicity. The propargyl group introduces a triple bond, which can participate in various chemical reactions and interactions with biological targets.

Recent studies have highlighted the potential of Tert-butyl 3-ethyl-3-(prop-2-ynoyl)pyrrolidine-1-carboxylate in the treatment of neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by inhibiting oxidative stress and reducing inflammation in neuronal cells. The propargyl moiety was found to play a crucial role in these activities, suggesting that it could be a key structural feature for developing new therapeutic agents.

In addition to its neuroprotective properties, Tert-butyl 3-ethyl-3-(prop-2-ynoyl)pyrrolidine-1-carboxylate has shown promise in the field of cancer research. A study conducted by researchers at the National Cancer Institute found that this compound selectively inhibits the growth of cancer cells while sparing normal cells. The mechanism of action involves the disruption of cellular signaling pathways that are often dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway.

The synthetic route for Tert-butyl 3-ethyl-3-(prop-2-ynoyl)pyrrolidine-1-carboxylate has been well-documented in the literature. One common approach involves the reaction of tert-butyl pyrrolidine carboxylate with propargyl bromide in the presence of a base, followed by alkylation with ethyl iodide. This multi-step synthesis allows for high yields and purity, making it suitable for large-scale production and further pharmaceutical development.

The pharmacokinetic properties of Tert-butyl 3-ethyl-3-(prop-2-ynoyl)pyrrolidine-1-carboxylate have also been investigated. Preclinical studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are essential for its potential use as an oral medication. Additionally, it has been found to have low toxicity and minimal side effects in animal models, further supporting its safety profile.

In conclusion, Tert-butyl 3-ethyl-3-(prop-2-ynoyl)pyrrolidine-1-carboxylate (CAS No. 2029280-73-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies are expected to uncover additional mechanisms of action and broaden its therapeutic utility in treating various diseases.